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Compound of Interest

Compound Name: TAT (47-57), TAMRA-labeled

Cat. No.: B12388509

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling specialized reagents such as TAT (47-57), TAMRA-
labeled. This guide provides immediate and essential safety protocols, operational instructions,
and disposal plans to foster a secure and efficient research environment.

Product Information:

TAT (47-57), TAMRA-labeled is a fluorescently-labeled cell-penetrating peptide. The TAMRA
(tetramethylrhodamine) label allows for fluorescent detection in various applications. The
peptide sequence is derived from the HIV-1 TAT protein.

Property Value

Appearance Lyophilized red powder
Molecular Formula C93H142CIN35020
Molecular Weight 1972.3 g/mol

Solubility Freely soluble in water

Store lyophilized peptide at -20°C or lower,
Storage protected from light. Reconstituted peptide can

be aliquoted and stored at -20°C or lower.

Source: Anaspec Technical Data Sheet[1][2]
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Personal Protective Equipment (PPE)

When handling TAT (47-57), TAMRA-labeled, appropriate personal protective equipment is
mandatory to minimize exposure and ensure personal safety. The following PPE should be
worn at all times in the laboratory.

PPE Category Item Specification

) Safety Glasses with Side Must be worn to protect
Eye Protection . .
Shields against splashes.

. i ) Nitrile or other suitable
Hand Protection Chemical-resistant Gloves )
material.

) To protect skin and clothing
Body Protection Laboratory Coat o
from contamination.

Source: General Laboratory Safety Guidelines

Operational Plan: Step-by-Step Handling Protocol

Adherence to a standardized operational protocol is crucial for both experimental success and
laboratory safety.

1. Preparation:

o Before handling, ensure that the Safety Data Sheet (SDS) has been reviewed and is readily
accessible.

o Work in a well-ventilated area, preferably a chemical fume hood.
o Prepare all necessary equipment and reagents in advance.
2. Reconstitution:

» Allow the lyophilized peptide to reach room temperature before opening the vial to prevent
condensation.
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» Reconstitute the peptide using sterile, nuclease-free water or an appropriate buffer to the
desired concentration.

e Gently vortex or pipette to dissolve the peptide completely. Avoid vigorous shaking which
could cause denaturation.

3. Experimental Use:

e When using the reconstituted peptide, handle it with care to avoid spills and aerosol
formation.

o Use appropriate, calibrated pipettes for accurate measurement.

» Keep the vial containing the peptide solution closed when not in use.
4. Storage of Reconstituted Peptide:

o For short-term storage, keep the reconstituted peptide at 2-8°C.

e For long-term storage, aliquot the solution into smaller, single-use vials to avoid repeated
freeze-thaw cycles and store at -20°C or lower.

Caption: Workflow for handling TAT (47-57), TAMRA-labeled.

Disposal Plan

Proper disposal of TAT (47-57), TAMRA-labeled and any contaminated materials is critical to
prevent environmental contamination and ensure compliance with institutional and regulatory
guidelines.

1. Waste Segregation:

» All disposable materials that have come into contact with the peptide, such as pipette tips,
tubes, and gloves, should be considered chemically contaminated waste.

e Segregate this waste from regular laboratory trash.

2. Waste Collection:
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¢ Collect all contaminated solid waste in a designated, clearly labeled hazardous waste
container.

+ Collect unused or waste solutions of the peptide in a separate, sealed, and clearly labeled
hazardous liquid waste container.

3. Final Disposal:

+ Dispose of all hazardous waste through your institution's Environmental Health and Safety
(EHS) office.

+ Follow all local, state, and federal regulations for the disposal of chemical waste. Do not pour
any of the peptide solution down the drain.
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Caption: PPE selection for handling the labeled peptide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. TAT (47-57), TAMRA-labeled - 1 mg [anaspec.com]
e 2. anaspec.com [anaspec.com]

 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
TAT (47-57), TAMRA-Labeled]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12388509#personal-protective-equipment-for-
handling-tat-47-57-tamra-labeled]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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